molecular formula C8H10FNO3S B8426977 2-(2-Fluoropyridin-4-yl)ethyl methylsulfonate

2-(2-Fluoropyridin-4-yl)ethyl methylsulfonate

Cat. No.: B8426977
M. Wt: 219.24 g/mol
InChI Key: BDXUNLCPSHFUTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Fluoropyridin-4-yl)ethyl methylsulfonate is a useful research compound. Its molecular formula is C8H10FNO3S and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10FNO3S

Molecular Weight

219.24 g/mol

IUPAC Name

2-(2-fluoropyridin-4-yl)ethyl methanesulfonate

InChI

InChI=1S/C8H10FNO3S/c1-14(11,12)13-5-3-7-2-4-10-8(9)6-7/h2,4,6H,3,5H2,1H3

InChI Key

BDXUNLCPSHFUTC-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCCC1=CC(=NC=C1)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound 42 (6.50 g, 46.1 mmol) in anhydrous ethyl acetate (250 mL) were added successively at 0° C., under argon, triethylamine (6.40 mL, 46.0 mmol) and dropwise methanesulfonyl chloride (3.60 mL, 46.5 mmol). The mixture was stirred at 0° C. for 10 min before addition of water (200 mL) at room temperature. The mixture was extracted with ethyl acetate (3×200 mL). The organic layers were combined, dried on magnesium sulfate, filtered and evaporated under vacuum. The residue was chromatographed (Al2O3, CH2Cl2) to give sulfonate 43 (7.56 g, 34.5 mmol) as a yellow oil. Yield 75%; Rf (Al2O3, CH2Cl2) 0.52; IR (CCl4) ν 1179, 1352, 1414, 1613 cm−1; 1H NMR (200 MHz, CDCl3) δ 2.95 (s, 3H), 3.09 (t, 2H, J=6.4 Hz), 4.45 (t, 2H, J=6.4 Hz), 6.82 (s, 1H), 7.07 (d, 1H, J=5.1 Hz), 8.15 (d, 1H, J=5.1 Hz); MS m/z 219 (M+, 3), 123 (100), 111 (30), 83 (14), 79 (53), 57 (11).
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
6.4 mL
Type
reactant
Reaction Step Two
Quantity
3.6 mL
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
reactant
Reaction Step Four
Yield
75%

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